Cas no 175201-71-5 ((E)-3-Ethoxy-2-(propane-2-sulfonyl)-acrylonitrile)

• Product Name: (E)-3-Ethoxy-2-(propane-2-sulfonyl)-acrylonitrile
• CAS No: 175201-71-5
• Molecular Formula: C₈H₁₃NO₃S
• Molecular Weight: 203.25872
• MDL: MFCD00052042
• CID: 134163
• PubChem ID: 2778557

(E)-3-Ethoxy-2-(propane-2-sulfonyl)-acrylonitrile Properties

Names and Identifiers

• 2-Propenenitrile,3-ethoxy-2-[(1-methylethyl)sulfonyl]-
• (E)-3-Ethoxy-2-(propane-2-sulfonyl)-acrylonitrile
• 3-ETHOXY-2-(ISOPROPYLSULPHONYL)ACRYLONITRILE
• 3-ethoxy-2-propan-2-ylsulfonylprop-2-enenitrile
• 2-Propenenitrile,3-ethoxy-2-[(1-methylethyl)sulfonyl]
• 3-ethoxy-2-(isopropylsulfonyl)acrylonitrile
• 3-ETHOXY-2-(2-PROPYLSULFONYL)ACRYLONITRILE
• MFCD00052042
• 2-Propenenitrile, 3-ethoxy-2-[(1-methylethyl)sulfonyl]-
• AKOS015908722
• CCG-251933
• HMS554M16
• J-512398
• AS-5958
• (E)-3-ethoxy-2-propan-2-ylsulfonylprop-2-enenitrile
• 175201-71-5

• MDL： MFCD00052042
• InChIKey： CRDHNCRZANDFFU-SOFGYWHQSA-N
• Inchi： InChI=1S/C8H13NO3S/c1-4-12-6-8(5-9)13(10,11)7(2)3/h6-7H,4H2,1-3H3/b8-6+
• SMILES： CCO/C=C(\C#N)/S(=O)(=O)C(C)C

Computed Properties

• Exact Mass: 203.06200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 203.06161445g/mol
• Heavy Atom Count: 13
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• LogP: 2.29188
• PSA: 75.54000
• Refractive Index: 1.474
• Boiling Point: 397.2°C at 760 mmHg
• Flash Point: 194°C
• Density: 1.16